Cas no 56524-76-6 (Disperse Polyester Dark Blue, 90%)

• Product Name: Disperse Polyester Dark Blue, 90%
• CAS No: 56524-76-6
• MF: C₁₆H₁₄N₂O₄
• MW: 298.293364048004
• CID: 370306
• PubChem ID: 91903
• Update Time: 2025-10-05

Disperse Polyester Dark Blue, 90% Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione,1,8-dihydroxy-4,5-bis(methylamino)-
• 1,8-dihydroxy-4,5-bis(methylamino)anthracene-9,10-dione
• 1,8-dihydroxy-4,5-bis(methylamino)anthraquinone
• Disperse Polyester Dark Blue
• 4,5-Bis(methylamino)-1,8-dihydroxy-9,10-anthracenedione
• 9,10-Anthracenedione, 4,5-bis(methylamino)-1,8-dihydroxy-
• AW22497UL9
• 56524-76-6
• 9,10-Anthracenedione, 1,8-dihydroxy-4,5-bis(methylamino)-
• Disperse Polyester Dark Blue, 90%
• SCHEMBL18984691
• AKOS030254927
• NS00020318
• 1,8-DIHYDROXY-4,5-BIS(METHYLAMINO)-9,10-DIHYDROANTHRACENE-9,10-DIONE
• DTXSID40205077
• W-111119
• 1,8-Dihydroxy-4,5-bis(methylamino)-9,10-anthracenedione
• EINECS 260-241-4

• Inchi： 1S/C16H14N2O4/c1-17-7-3-5-9(19)13-11(7)15(21)12-8(18-2)4-6-10(20)14(12)16(13)22/h3-6,17-20H,1-2H3
• InChI Key： GCAWNTQAMNBDAY-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=C(C=2C(C2C(=CC=C(C=21)NC)O)=O)O)NC

Computed Properties

• Exact Mass: 298.09542
• Monoisotopic Mass: 298.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.53
• Boiling Point: 614.3°Cat760mmHg
• Flash Point: 325.3°C
• Refractive Index: 1.778
• PSA: 98.66
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Disperse Polyester Dark Blue, 90% Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones

Additional information on Disperse Polyester Dark Blue, 90%

Disperse Polyester Dark Blue, 90% (CAS No. 56524-76-6)

The Disperse Polyester Dark Blue, with the CAS number 56524-76-6, is a highly specialized dye widely used in the textile industry for coloring polyester fibers. This dye is particularly noted for its exceptional colorfastness, light resistance, and vibrant hue, making it a preferred choice for applications requiring deep, rich blue shades. The product is available in a concentrated form at 90% purity, ensuring optimal performance and efficiency in dyeing processes.

Recent advancements in dye chemistry have led to the development of more sustainable and efficient disperse dyes like the Disperse Polyester Dark Blue. Researchers have focused on improving the environmental profile of such dyes by reducing their ecological footprint during production and use. For instance, studies have explored the use of eco-friendly solvents and innovative synthesis methods to minimize waste and energy consumption. These efforts align with the growing demand for sustainable practices in the textile industry.

The chemical structure of Disperse Polyester Dark Blue plays a crucial role in its performance characteristics. It typically consists of a chromophore group responsible for absorbing specific wavelengths of light to produce the desired color. The molecular design also includes dispersing groups that enhance solubility and stability in polyester fibers. Recent research has delved into optimizing these structures to improve dye uptake efficiency and reduce dye migration during washing, which are critical factors for maintaining color integrity over time.

In terms of application, the Disperse Polyester Dark Blue is commonly used in high-quality textiles such as polyester fabrics, synthetic fibers, and blends. Its ability to achieve deep, consistent shades makes it ideal for garments, home textiles, and industrial applications where durability and aesthetics are paramount. The dye's compatibility with various dyeing techniques, including high-temperature dyeing and continuous dyeing processes, further enhances its versatility in different manufacturing settings.

The production process of Disperse Polyester Dark Blue involves a series of chemical reactions designed to yield a high-purity product. Modern manufacturing facilities employ advanced quality control measures to ensure consistency and meet international standards. Innovations in process engineering have also led to improvements in yield rates and reduced production costs, making this dye more accessible to manufacturers globally.

From an environmental perspective, the textile industry is increasingly scrutinized for its impact on ecosystems. The development of eco-conscious dyes like the Disperse Polyester Dark Blue addresses these concerns by offering alternatives that reduce water usage, minimize chemical emissions, and promote recycling. For example, researchers have investigated methods to recover unused dye from effluent streams, which not only conserves resources but also prevents pollution.

In conclusion, the Disperse Polyester Dark Blue (CAS No. 56524-76-6) stands as a testament to advancements in dye technology and sustainable practices. Its superior performance characteristics, combined with ongoing innovations in its production and application methods, position it as a key component in modern textile manufacturing. As industries continue to prioritize environmental responsibility and quality outcomes, this dye remains at the forefront of providing solutions that meet both aesthetic and ecological demands.